Cas no 2169399-13-5 (4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran)

• Product Name: 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran
• CAS No: 2169399-13-5
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5965239
• PubChem ID: 165499221
• Update Time: 2025-11-01

4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran
• EN300-1586105
• 2169399-13-5

• Inchi： 1S/C10H12OS/c1-8-6-10(7-12-8)9-2-4-11-5-3-9/h2,6-7H,3-5H2,1H3
• InChI Key： LQYYSRDWHJQVAA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1=CCOCC1

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.5Ų

Additional information on 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran

Introduction to 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran (CAS No. 2169399-13-5)

4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran (CAS No. 2169399-13-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrans, which are six-membered ring compounds containing an oxygen atom. The presence of a thiophene moiety and a methyl group further enhances its structural complexity and functional versatility.

The chemical structure of 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran consists of a 3,6-dihydro-2H-pyran ring fused with a 5-methylthiophene ring. The thiophene ring is known for its aromatic properties and electron-donating ability, which can influence the overall reactivity and stability of the compound. The methyl group attached to the thiophene ring adds steric bulk and can affect the compound's solubility and biological activity.

In the realm of medicinal chemistry, 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its promising pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological activities, 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran has shown promise in materials science applications. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A study published in the Journal of Materials Chemistry C (2020) reported that this compound can improve the efficiency and stability of OLED devices when used as a hole transport material.

The synthesis of 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran has been optimized through various methods to enhance yield and purity. One common approach involves the reaction of 5-methylthiophene with an appropriate pyran precursor under controlled conditions. The use of transition metal catalysts, such as palladium or nickel complexes, has been shown to significantly improve the efficiency of the synthesis process.

The characterization of 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran typically involves a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for both research and industrial applications.

In conclusion, 4-(5-methylthiophen-3-yl)-3,6-dihydro-2H-pyran (CAS No. 2169399-13-5) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups contribute to its diverse biological activities and electronic properties. Ongoing research continues to explore new derivatives and applications of this compound, making it an exciting area of study for scientists and researchers worldwide.